Cas no 724437-66-5 (N-{4-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{4-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 724437-66-5
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 5026858
• Update Time: 2025-10-23

N-{4-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1-propionyl-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• N-{4-[5-(2-methylphenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethanesulfonamide
• N-{4-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

• Inchi： 1S/C21H25N3O3S/c1-4-21(25)24-20(18-9-7-6-8-15(18)3)14-19(22-24)16-10-12-17(13-11-16)23-28(26,27)5-2/h6-13,20,23H,4-5,14H2,1-3H3
• InChI Key： SJZMLBMJCPXGMH-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC(=CC=1)C1CC(C2C=CC=CC=2C)N(C(CC)=O)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 678
• XLogP3: 2.9
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

N-{4-[5-(2-Methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide (CAS No. 724437-66-5): A Comprehensive Overview

N-{4-[5-(2-Methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide (hereafter referred to as Compound 724437-66-5) is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, identified by the CAS Registry Number 724437-66-5, belongs to the class of sulfonamides and features a unique combination of functional groups, including a pyrazole ring, a sulfonamide group, and aromatic substituents. The molecule's structure is characterized by a pyrazole ring system, which is further substituted with a propanoyl group and a 2-methylphenyl group, making it a versatile scaffold for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Compound 724437-66-5, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for potential industrial applications. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, condensation reactions, and hydrogenation steps, each requiring meticulous control over reaction conditions to ensure the desired stereochemistry and regioselectivity.

The molecular structure of Compound 724437-66-5 is notable for its aromaticity and conjugation, which contribute to its stability and reactivity. The presence of the sulfonamide group imparts hydrophilic properties, making it suitable for applications in drug delivery systems where solubility is a critical factor. Additionally, the pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, enhancing its interactions with biological targets in pharmacological studies.

Recent studies have explored the potential of Compound 724437-66-5 in medicinal chemistry, particularly in the development of novel therapeutic agents. Research indicates that this compound exhibits promising antimicrobial activity, potentially targeting bacterial and fungal pathogens. Furthermore, its ability to modulate enzyme activities has led to investigations into its role as a lead compound for enzyme inhibitors, which are crucial in the treatment of various diseases such as cancer and neurodegenerative disorders.

In terms of physical properties, Compound 724437-66-5 has a molecular weight of approximately 489.6 g/mol and exists as a crystalline solid under standard conditions. Its melting point is reported to be around 180°C, indicating moderate thermal stability. The compound's solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows enhanced solubility in polar solvents like dimethyl sulfoxide (DMSO), which is advantageous for certain analytical techniques and biological assays.

The spectroscopic characterization of Compound 724437-66-5 has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analyses have confirmed the compound's structural integrity and provided insights into its electronic environment. For instance, the NMR spectra reveal distinct signals corresponding to the aromatic protons, the propanoyl group, and the sulfonamide protons, while the IR spectrum confirms the presence of characteristic functional groups such as C=O and N-H bonds.

From an environmental perspective, understanding the degradation pathways of Compound 724437-66_5 is essential for assessing its ecological impact. Preliminary studies suggest that the compound undergoes hydrolytic degradation under alkaline conditions, with a half-life estimated at several weeks under standard laboratory conditions. This information is critical for evaluating its persistence in aquatic environments and guiding sustainable practices in its production and disposal.

In conclusion, N-{4-[5-(2-Methylphenyl)-1-propanoyl_4_5-dihydro_1H-pyrazol_3_yl]phenyl}ethane_1-sulfonamide (CAS No. 724_ _ _ _ _ _ _ _ _ _ _ _ _ ) stands out as a significant molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations_, positions it as a valuable tool for future research and development efforts.